4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-3-nitrobenzoic acid

• IUPAC Name: 4-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-3-nitrobenzoic acid
• InChI: InChI=1S/C10H8N4O4S/c1-13-5-11-12-10(13)19-8-3-2-6(9(15)16)4-7(8)14(17)18/h2-5H,1H3,(H,15,16)
• InChI Key: TVPOZQAJUXDKOU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SC2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C10H8N4O4S
• Molecular Weight: 280.26 g/mol
• CAS No.: 380431-58-3

Description

The compound “4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-3-nitrobenzoic acid” is a complex organic molecule that contains a 1,2,4-triazole ring, a nitrobenzoic acid group, and a sulfanyl group. The 1,2,4-triazole ring is a type of heterocyclic compound that contains three nitrogen atoms and two carbon atoms in a five-membered ring. The nitrobenzoic acid group consists of a benzene ring with a nitro group (-NO2) and a carboxylic acid group (-COOH). The sulfanyl group (-SH) is a functional group consisting of a sulfur atom bonded to a hydrogen atom.

Molecular Structure Analysis

The molecular structure of similar compounds, such as 4-Methyl-4H-1,2,4-triazole-3-thiol, has been established by techniques such as NMR and MS analysis. The specific structure of “this compound” would likely depend on the specific arrangement and bonding of its functional groups.

Chemical Reactions Analysis

The chemical reactions of “this compound” would likely depend on the reactivity of its functional groups. For instance, the 1,2,4-triazole ring is known to participate in various chemical reactions, and its reactivity can be influenced by substituents such as the methyl and sulfanyl groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific structure. For example, similar compounds like 4-Methyl-4H-1,2,4-triazole-3-thiol are solid at room temperature and soluble in acetone.

Mechanism of Action

The mechanism of action of “4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-3-nitrobenzoic acid” would depend on its specific biological or chemical activity. For instance, some 1,2,4-triazole derivatives have been found to exhibit antibacterial activity.

Safety and Hazards

The safety and hazards associated with “4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-3-nitrobenzoic acid” would depend on its specific properties. For instance, similar compounds like 4-Methyl-4H-1,2,4-triazole-3-thiol are classified as irritants and may cause respiratory irritation.

Future Directions

The future directions for research on “4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-3-nitrobenzoic acid” could include further investigation of its synthesis, properties, and potential applications. For instance, 1,2,4-triazole derivatives have been suggested as a structural optimization platform for the design and development of more selective and potent anticancer molecules.